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Compound of Interest

Compound Name: H-Glu-Ser-Leu-Phe-OH
CAS No.: 286471-35-0
Cat. No.: B1448978

Get Quote

Executive Summary & Physicochemical Profile

Glu-Ser-Leu-Phe (ESLF) is a tetrapeptide exhibiting distinct amphipathicity. The N-terminal

Glutamic Acid (Glu) and Serine (Ser) provide hydrophilic solubility and hydrogen-bonding
potential, while the C-terminal Leucine (Leu) and Phenylalanine (Phe) form a hydrophobic
pharmacophore often associated with receptor binding pockets (e.g., Formyl Peptide
Receptors) or protease active sites (e.g., Angiotensin-Converting Enzyme).

Structural Specifications
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Parameter Value Technical Implication
Sequence Glu-Ser-Leu-Phe Amphipathic linear chain
. Small molecule-like
Molecular Weight ~494.54 g/mol o
pharmacokinetics
] ] Net negative charge at
Isoelectric Paoint (pl) ~3.8-4.0 ) ]
physiological pH (7.4)
Glu-Ser: Hydrophilic (Solvent
o ) exposed)Leu-Phe:
Hydrophobicity Mixed )
Hydrophobic (Receptor
anchor)
- o Readily soluble in PBS; DMSO
Solubility High in H20 (>1 mg/mL)

not required for stock < 10 mM

Critical Formulation Strategy

o Salt Form Selection: For cellular assays, use Acetate salts over TFA (Trifluoroacetate). TFA

salts can induce cytotoxicity and acidify culture media, confounding proliferation data.

e Reconstitution: Dissolve in sterile, endotoxin-free water or PBS (pH 7.4). Avoid repeated

freeze-thaw cycles; aliquot into single-use vials stored at -80°C.

Stability & Metabolic Profiling (Pre-Clinical

Validation)

Before efficacy testing, the peptide's resistance to proteolytic degradation must be established.

The Leu-Phe bond is a known substrate for chymotrypsin-like proteases, while the N-terminus

is susceptible to aminopeptidases.

Plasma Stability Assay Protocol

Objective: Determine the half-life (

) of ESLF in human/murine plasma.
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e Preparation: Spike ESLF (10 pM final) into pooled human plasma (pre-warmed to 37°C).
o Sampling: Withdraw 100 pL aliquots at
min.

e Quenching: Immediately add 300 uL ice-cold Acetonitrile (with internal standard, e.g.,

Tolbutamide) to precipitate proteins.
e Analysis: Centrifuge (10,000 x g, 10 min) and analyze supernatant via LC-MS/MS.
 Calculation: Plot

vs. time. The slope

yields

Protease Identification

To engineer stable analogs, identify the primary cleavage site:

e Incubation: Incubate ESLF with purified Neprilysin (NEP) or ACE.

o Readout: Monitor the appearance of fragments (Glu-Ser and Leu-Phe) via HPLC.
« Insight: If rapid degradation occurs at the Leu-Phe bond, C-terminal amidation (

) or D-amino acid substitution (e.g., Glu-Ser-dLeu-Phe) is the recommended medicinal
chemistry pivot.

Mechanism of Action (MOA): Receptor & Signaling
Pathways

The -Leu-Phe motif strongly suggests interaction with the Formyl Peptide Receptor (FPR)
family or similar chemotactic GPCRs. The following workflows validate this specific interaction.

GPCR Activation Workflow (Calcium Flux)
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Rationale: FPR1/FPR2 activation triggers

-mediated phospholipase C (PLC) activation, releasing intracellular

Protocol:

e Cell Line: CHO-K1 cells stably expressing human FPR1 or FPR2 (or HL-60 differentiated
neutrophils).

e Dye Loading: Incubate cells with Fluo-4 AM (calcium indicator) for 30 min at 37°C.

o Baseline: Measure fluorescence (Ex 494 / Em 516 nm) for 30 seconds.
 Stimulation: Inject ESLF (0.1 nM — 10 puM). Use fMLP (100 nM) as a positive control.
o Data Analysis: Calculate

. A dose-dependent increase confirms agonist activity.

Signaling Pathway Visualization

The diagram below illustrates the hypothetical signaling cascade triggered by ESLF binding to
a chemotactic GPCR, leading to cytoskeletal rearrangement (migration) and transcriptional
changes.
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Figure 1: Predicted signaling cascade for ESLF acting via G-protein coupled chemotactic
receptors.

Functional Bioactivity Assays

Beyond receptor binding, the peptide must demonstrate functional output in a physiological
context.

Chemotaxis (Transwell Migration) Assay

Objective: Verify if ESLF induces immune cell migration (neutrophil/monocyte recruitment).

System: 96-well Transwell plates (3 um pore size).
e Lower Chamber: Add ESLF (0.1, 1, 10, 100 uM) in serum-free media.
e Upper Chamber: Seed

HL-60 cells (differentiated).

e Incubation: 2—4 hours at 37°C, 5% CO..

e Quantification: Count migrated cells in the lower chamber using CellTiter-Glo® or flow
cytometry.

o Control: Use fMLP as positive control; Media only as negative.

ACE Inhibition Assay (Hypertension Relevance)

Rationale: Peptides with hydrophobic C-termini (like -Leu-Phe) are classic competitive
inhibitors of Angiotensin-Converting Enzyme (ACE).

Substrate: Use HHL (Hippuryl-His-Leu).

Reaction: Incubate ACE (from rabbit lung) with ESLF + HHL for 30 min at 37°C.

Detection: Measure the release of Hippuric Acid via HPLC (Absorbance at 228 nm).

Metric: Calculate
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. Avalue

indicates moderate potency.

Experimental Validation Workflow

This flowchart provides a decision matrix for researchers to validate ESLF activity sequentially.

5. Functional Assay
(Chemotaxis/ACE)

AAAAAA

3. Cytotoxicity Screen
(MTT/LDH Assay)

Non-tox
w2 > 10min
1. QC & Solubility >95% Puri 2.PlasmaStability — e
(LC-MS, Endotoxin) (t1/2 Determination)

ic 4. GPCR Screen
(Ca2+ Flux)

NETEE

| Redesign i
| (D-AA, Cyclization )

Click to download full resolution via product page

Figure 2: Step-by-step validation logic for characterizing the ESLF peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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